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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of water with dissolved helium. The information is curated for professionals in research and
development who require precise data and methodologies for their work. This document
summarizes key quantitative data in structured tables, details experimental protocols from cited
literature, and provides visual representations of experimental workflows and fundamental
thermodynamic relationships.

Core Thermodynamic Properties

The dissolution of helium in water is a process governed by fundamental thermodynamic
principles. Key properties that describe this system include solubility, which is often quantified
by Henry's Law, as well as the enthalpy and entropy of the solution.

1.1. Solubility and Henry's Law

The solubility of a gas in a liquid is its ability to dissolve in a solvent. For helium in water, this is
directly proportional to the partial pressure of the helium above the water, a relationship
described by Henry's Law.[1][2] The formula for Henry's Law is:

C=KkH*P
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Where:

e C is the concentration of the dissolved gas (solubility).

» kH is the Henry's Law constant, which is specific to the gas, solvent, and temperature.
e P is the partial pressure of the gas.[1][2]

A higher Henry's Law constant indicates lower solubility.[2] Helium is noted as the least water-
soluble monatomic gas.[3]

Table 1: Henry's Law Constants for Helium in Water at Various Temperatures

Temperature (°C) Henry's Law Constant (kH) (M/atm)
25 3.8x10°4
30 3.7x104

Data sourced from multiple references providing values at specific temperatures.[1][4][5][6]
1.2. Solubility at Various Pressures and Temperatures

The solubility of helium in water is not only dependent on pressure but also exhibits a complex
relationship with temperature. Research indicates that the solubility of helium in water reaches
a minimum at approximately 30°C.[7] Below this temperature, solubility decreases as
temperature increases, while above it, solubility increases with temperature.[7]

Table 2: Solubility of Helium in Water at Different Conditions

Temperature (°C) Pressure (atm) Solubility (M)

30 15 5.55x 104

30 1.8 6.66 x 10~4 (calculated)
25 0.3855 1.465 x 10~4
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Calculated values are derived using Henry's Law (C = kH * P) with the respective constants
and pressures provided in the search results.[4][5][6]

1.3. Enthalpy and Entropy of Solution

The dissolution of helium in water is an exothermic process, meaning heat is released when
helium dissolves.[8] The standard enthalpies of solution for noble gases, including helium, in
water have been measured, indicating that the aqueous solvation process is energetically
favorable at 25°C.[9] The changes in enthalpy and entropy are correlated with the cavity
surface area and the number of water molecules in the first solvation shell.[9]

Table 3: Thermodynamic Properties of Helium Dissolution in Water at 25°C

Thermodynamic Property Value

) Energetically favorable (specific value not
Standard Molar Enthalpy of Solution ) )
provided in search results)

Standard Free Energy of Solution Correlated with cavity surface area

Standard Entropy of Solution Correlated with cavity surface area

Further experimental data is required for a more comprehensive quantitative summary of
enthalpy and entropy changes over a range of temperatures and pressures.

1.4. Partial Molar Volume

The partial molar volume of helium in water has been studied, and it is noted that this property
also exhibits a temperature dependence, passing through a minimum near room temperature.
[10] Precise density measurements of "gas-free" and "gas-saturated” water can yield the partial
molar volumes of dissolved gases at infinite dilution.[11]

1.5. Heat Capacity

Helium gas has a specific heat capacity of 5.1932 J/g°C and a molar heat capacity of 20.786
J/mol°C at constant pressure (1 atm) and 25°C.[12] The heat capacity of water is 4.184 J/g°C.
[12] The presence of dissolved helium will slightly alter the heat capacity of the solution.
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Experimental Protocols

The measurement of the thermodynamic properties of helium-dissolved water involves several
precise experimental techniques.

2.1. Measurement of Gas Solubility

A common method for measuring gas solubility is the manometric method. This technique
involves introducing a known amount of degasified liquid and the pure gas into a sealed,
constant-volume container. The system is allowed to reach equilibrium at a constant
temperature. The solubility is then calculated based on the pressure drop from the initial state
to the equilibrium state, using the ideal gas law to determine the mass of the dissolved gas.[13]
[14]

Another approach is the isobaric method, which is suitable for continuous measurement and
ensures high accuracy. In this method, the pressure is kept constant, which helps the system to
reach the target equilibrium state more quickly.[15]

2.2. Calorimetric Measurement of Enthalpy of Solution

The enthalpy of solution can be determined using a high-precision steady-state calorimeter.[9]
In this method, the heat evolved or absorbed during the dissolution of a known amount of gas
into the solvent at constant temperature and pressure is measured. The standard molar

enthalpy of solution at infinite dilution is then obtained by correcting for gas phase non-ideality.

[9]

Visualizations

3.1. Experimental Workflow for Gas Solubility Measurement

The following diagram illustrates a generalized workflow for determining the solubility of helium
in water using a manometric method.
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Degasify Water Prepare Sealed Container of Known Volume Prepare Pure Helium Gas

-

Introduce Known Quantity of Water

Introduce Helium at Initial Pressure (P_initial)

Allow System to Equilibrate at Constant Temperature (T)
Measure Final Equilibrium Pressure (P_final)

Calculate Moles of Dissolved Gas using Pressure Drop (P_initial - P_final) and Ideal Gas Law
Determine Solubility (Concentration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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